1,9-dioxaspiro[5.5]undec-4-yl{2-[3-(trifluoromethyl)phenyl]ethyl}amine

• IUPAC Name: N-[2-[3-(trifluoromethyl)phenyl]ethyl]-1,9-dioxaspiro[5.5]undecan-4-amine
• InChI: InChI=1S/C18H24F3NO2/c19-18(20,21)15-3-1-2-14(12-15)4-8-22-16-5-9-24-17(13-16)6-10-23-11-7-17/h1-3,12,16,22H,4-11,13H2
• InChI Key: RTLNTFBSFXTGLQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(CCOCC2)CC1NCCC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C18H24F3NO2
• Molecular Weight: 343.4 g/mol

Description

Spirocyclic compounds, including 1,9-dioxaspiro derivatives, are of significant interest in organic chemistry due to their complex structure and potential applications in various fields. These compounds often feature in the synthesis of natural products and materials with unique physical and chemical properties.

Synthesis Analysis

The synthesis of polyfunctionalized 2,4-dioxa-8-azaspiro[5.5]undec-9-enes and related compounds can be achieved through domino [2+2+2] cycloaddition reactions. This process involves the reaction of α,β-unsaturated N-arylaldimines, dialkyl but-2-ynedioates, and 2-arylidene Meldrum acids or 2-arylidene-N,N'-dimethylbarbituric acids under specific conditions to yield cis/trans-isomeric spirocompounds with high diastereoselectivity (Liu et al., 2021).

Molecular Structure Analysis

The molecular structure of 2,4-dioxaspiro[5.5]undec-8-enes and their diastereomers has been extensively studied, revealing that these compounds generally exist as 1:1 mixtures of two diastereomers. Advanced spectroscopy techniques, such as 1H NMR, have facilitated the configurational assignment of these isomers, highlighting the intricate stereochemistry inherent to spirocyclic compounds (Bruns et al., 1979).

Chemical Reactions and Properties

Spirocyclic compounds undergo various chemical reactions, showcasing their reactivity and versatility. For example, the synthesis of 2-(1,3-dioxan-2-yl)ethylsulfonyl group as a new versatile protecting and activating group for amine synthesis demonstrates the ability to modify these compounds for specific functional applications (Sakamoto et al., 2006).

Physical Properties Analysis

The physical properties of spirocyclic compounds, including their crystalline structure and thermodynamic characteristics, have been studied to understand their stability and behavior under different conditions. For instance, the crystal structure and thermodynamic properties of a 1,5-dioxaspiro[5.5] derivative coupled with a benzimidazole moiety have been analyzed, revealing insights into its molecular geometry and interactions (Zeng et al., 2021).

Safety and Hazards

For safety and hazards information, it’s best to refer to the compound’s Material Safety Data Sheet (MSDS).